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Compound of Interest

Compound Name: Ammonium hydroxide

Cat. No.: B073608 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on how to effectively minimize ammonia vapor loss from laboratory

solutions.

Troubleshooting Guide
This guide addresses common issues related to the loss of ammonia concentration in

laboratory settings.

Issue: I notice a strong smell of ammonia in the lab, and my experimental results are

inconsistent.

Possible Cause: Ammonia vapor is escaping from your solution container. Aqueous

ammonia is a solution of ammonia gas in water, and the gas can readily escape if the

container is not properly sealed.[1][2][3]

Solution:

Verify Container Seal: Ensure your container is tightly sealed. For frequently used

solutions, consider using bottles with high-quality screw caps or ground glass stoppers

secured with a clip. Parafilm can be used for additional sealing.

Inspect for Damage: Check the container for any cracks or chips that could compromise

the seal.
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Work in a Ventilated Area: Always handle ammonium hydroxide in a chemical fume hood

or a well-ventilated area to minimize inhalation of fumes.[1][4]

Issue: The concentration of my ammonia stock solution seems to be decreasing over time,

leading to failed experiments.

Possible Cause 1: Improper Storage Temperature. The solubility of ammonia gas in water is

highly dependent on temperature. Higher temperatures decrease solubility, leading to

increased vapor pressure and loss of ammonia gas from the solution.[2][5][6]

Solution 1:

Store in a Cool Environment: Store your ammonium hydroxide solutions in a cool, dry,

and well-ventilated area, away from heat sources and direct sunlight.[4][7][8]

Refrigerate for Critical Applications: For critical applications or frequently opened

containers, storing the solution at 2-8°C is recommended to minimize vapor loss.[2][6]

Possible Cause 2: Frequent Opening of the Stock Bottle. Every time the stock bottle is

opened, ammonia vapor escapes, and the concentration of the solution decreases.[2][6]

Solution 2:

Aliquot the Solution: Prepare smaller, working-sized aliquots from the main stock solution.

This minimizes the number of times the primary container is opened.

Use Freshly Prepared Dilutions: For experiments requiring precise concentrations, it is

best to prepare diluted solutions immediately before use from a properly stored stock.[7]

Issue: I observe a pressure release when opening a bottle of ammonium hydroxide,

especially on a warm day.

Possible Cause: This is a direct result of the increased vapor pressure of ammonia at higher

temperatures. The equilibrium between dissolved and gaseous ammonia shifts towards the

gas phase, leading to a pressure buildup inside the sealed container.[2][6]

Solution:
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Cool Before Opening: If you suspect pressure buildup, cool the container in an ice bath or

refrigerator for a short period before opening it.

Open with Caution: Always open the container slowly and carefully in a fume hood,

pointing the opening away from yourself and others.

Frequently Asked Questions (FAQs)
Q1: What is ammonium hydroxide?

A1: Ammonium hydroxide, also known as aqueous ammonia, is a solution of ammonia gas

(NH₃) dissolved in water.[1][5] It is a weak base and is commonly used in laboratories as a

reagent and for pH adjustment.[8] It's important to note that the term "ammonium hydroxide"

suggests the presence of NH₄OH, but in reality, the vast majority of the dissolved ammonia

exists as NH₃ molecules.[9]

Q2: What are the ideal storage conditions for ammonium hydroxide solutions?

A2: To maintain stability and concentration, ammonium hydroxide should be stored in a cool,

dry, and well-ventilated area.[4][7] Containers should be kept tightly sealed and stored away

from direct sunlight, heat sources, and incompatible substances like acids and oxidizing

agents.[7][10] For long-term storage or for maintaining a precise concentration, refrigeration at

2-8°C is advisable.[2]

Q3: How does temperature affect the concentration of my ammonium hydroxide solution?

A3: The solubility of ammonia in water decreases as the temperature increases.[5][6] This

means that at higher temperatures, more ammonia gas will come out of the solution, leading to

a decrease in the concentration of the aqueous solution and an increase in vapor pressure

inside the container.[6]

Q4: Can I use any type of container to store my ammonia solution?

A4: No, it is important to use appropriate containers. Store ammonium hydroxide in corrosion-

resistant containers, such as those made of polyethylene.[1][7] Avoid using containers made of

non-ferrous metals like copper, brass, bronze, aluminum, tin, and zinc, as ammonia can be

corrosive to these materials.[4][11]
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Q5: How can I verify the concentration of my ammonia solution if I suspect it has changed?

A5: If you suspect a change in concentration, you can re-standardize your solution. This is

typically done by titrating the ammonia solution with a standard acid of a known concentration.

Data Presentation
The following table summarizes the effect of temperature on the solubility of ammonia in water.

As temperature increases, the amount of ammonia that can be dissolved in water decreases,

leading to a higher potential for vapor loss.

Temperature (°C) Ammonia Solubility (% w/v)

0 47%

15 38%

20 34%

30 28%

50 18%

(Data sourced from Sigma-Aldrich product

information)[2]

Experimental Protocols & Visualizations
Experimental Workflow: Troubleshooting Ammonia
Concentration Loss
The following diagram outlines a logical workflow for troubleshooting issues related to the loss

of ammonia concentration in laboratory solutions.
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Troubleshooting Ammonia Vapor Loss

Start: Inconsistent Results or
Ammonia Odor Detected

Check Container Seal

Is the container
tightly sealed?

Reseal container securely.
Use Parafilm if necessary.

No

Evaluate Storage Conditions

Yes

Is the storage area
cool and away from heat?

Relocate to a cool,
dark, and ventilated area.

Consider refrigeration (2-8°C).

No

Review Solution Handling
and Usage Practices

Yes

Are you aliquoting the
stock solution?

Implement a practice of creating
smaller working aliquots.

No

Consider re-standardizing
the solution via titration.

Yes

Problem Resolved

Click to download full resolution via product page

Troubleshooting workflow for ammonia vapor loss.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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